Cas no 57825-33-9 (phenyl(acetic acid-1-13c))

phenyl(acetic acid-1-13c) structure
Product Name:phenyl(acetic acid-1-13c)
CAS No:57825-33-9
Molecular Formula:C8H8O2
Molecular Weight:137.140577316284
CID:947606
PubChem ID:12198003
phenyl(acetic acid-1-13c) Properties
Names and Identifiers
-
- phenyl(acetic acid-1-13c)
- Phenylacetic acid-carboxy-13C
- [carboxy-13C]-phenylacetic acid
- < 1-(13)C> phenylacetic acid
- < 1-13C> -phenylacetic acid
- < 1-13C> Phenylacetic acid
- 291951_ALDRICH
- 2-phenyl< carboxy-13C> acetic acid
- benzeneacetic-carboxy-(13)C acid
- Phenylacetic acid-1-13C
- phenylacetic acid-13C1
- SCHEMBL13618842
- DTXSID50480050
- Phenylacetic acid-1-13C, 99 atom % 13C
- 57825-33-9
- PHENYL(ACETIC ACID-1-13C)
-
- InChIKey: WLJVXDMOQOGPHL-VJJZLTLGSA-N
- Inchi: InChI=1S/C8H8O2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)/i8+1
- SMILES: C1=CC=C(C=C1)CC(=O)O
Computed Properties
- Exact Mass: 137.055784329g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 137.055784329g/mol
- Heavy Atom Count: 10
- Complexity: 114
- Isotope Atom Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Boiling Point: 265 °C(lit.)
- Melting Point: 77-79 °C(lit.)
- Density: 1.089 g/mL at 25 °C
phenyl(acetic acid-1-13c) Related Literature
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Kazuhiro Mouri,Ichiro Hisaki Chem. Sci., 2013,4, 4465-4469
-
Renmeng Liu,Genwei Zhang,Zhibo Yang Chem. Commun., 2019,55, 616-619
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Gargi Goswami,Ratan Kumar,Ankan Sinha,Soumen Kumar Maiti,Babul Chandra Dutta,Harendra Singh,Debasish Das RSC Adv., 2019,9, 39011-39024
-
Wen Jiang,Lijun Zhang,Lixin Zhang Dalton Trans., 2022,51, 12650-12660
-
Sajid Ali Ansari,Nazish Parveen,Thi Hiep Han,Mohammad Omaish Ansari,Moo Hwan Cho Phys. Chem. Chem. Phys., 2016,18, 9053-9060
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Yi-Feng Lin,Yung-Jung Hsu,Shih-Yuan Lu,Sheng-Chin Kung Chem. Commun., 2006, 2391-2393
-
Lina Al-Attar,Alan Dyer,Risto Harjula J. Mater. Chem., 2003,13, 2963-2968
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Alba Miguéns-Gómez,Marta Sierra-Cruz,Anna Maria Pérez-Vendrell,Esther Rodríguez-Gallego,Raúl Beltrán-Debón,Ximena Terra,Anna Ardévol,Montserrat Pinent Food Funct., 2022,13, 10491-10500
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Libo Yao,Yanbo Pan,Xiaochen Shen,Dezhen Wu,Abdulaziz Bentalib,Zhenmeng Peng Green Chem., 2020,22, 5639-5647
57825-33-9 (phenyl(acetic acid-1-13c)) Related Products
- 581-96-4(2-(Naphthalen-2-yl)acetic acid)
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- 7325-46-4(2,2'-(1,4-Phenylene)diacetic acid)
- 7500-53-0(2,2'-(1,2-Phenylene)diacetic acid)
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